Cas no 1806472-79-6 (4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile)

• Product Name: 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile
• CAS No: 1806472-79-6
• MF: C₉H₅BrFN₃
• MW: 254.058503866196
• CID: 4824579
• Update Time: 2025-06-15

4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C9H5BrFN3/c10-6-3-5(1-2-12)4-7-8(6)14-9(11)13-7/h3-4H,1H2,(H,13,14)
• InChI Key： KKBOFRGYVNTDSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=CC2=C1N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5

Additional information on 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile

Comprehensive Overview of 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile (CAS No. 1806472-79-6)

In the realm of organic chemistry and pharmaceutical research, 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile (CAS No. 1806472-79-6) has emerged as a compound of significant interest. This benzimidazole derivative is widely recognized for its potential applications in drug discovery, agrochemical development, and material science. Its unique molecular structure, featuring a bromine and fluorine substitution, along with an acetonitrile functional group, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS number 1806472-79-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery have further amplified interest in 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile, as computational models highlight its potential for targeted drug design. Questions like "How does fluorination enhance bioavailability?" or "What are the synthetic routes for brominated benzimidazoles?" frequently appear in scientific forums, reflecting its relevance in modern research.

From a synthetic perspective, 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile is often prepared via multi-step reactions involving halogenation and cyclization techniques. Its nitrile group offers a reactive handle for further functionalization, enabling the creation of diverse analogs. This adaptability is particularly valuable in high-throughput screening campaigns, where rapid derivatization is essential. Environmental and safety considerations are also paramount, with researchers prioritizing green chemistry principles to minimize waste during synthesis.

The compound's physicochemical properties, such as its solubility and thermal stability, are frequently studied to optimize its use in formulations. For instance, its logP value and hydrogen bonding capacity influence its performance in drug delivery systems. These metrics are often searched alongside terms like "SAR of fluorinated heterocycles" or "role of benzimidazole scaffolds in medicinal chemistry," underscoring its interdisciplinary appeal.

In conclusion, 4-Bromo-2-fluoro-1H-benzimidazole-6-acetonitrile (CAS No. 1806472-79-6) represents a pivotal building block in contemporary chemical research. Its integration into precision medicine and sustainable agriculture highlights its broad utility. As the scientific community continues to unravel its potential, this compound is poised to play a transformative role in addressing global health and technological challenges.